Cas no 88017-09-8 (4-Morpholinecarboxamide, N-[2-(3-hydroxy-1-azetidinyl)ethyl]-)

4-Morpholinecarboxamide, N-[2-(3-hydroxy-1-azetidinyl)ethyl]- structure
88017-09-8 structure
Product name:4-Morpholinecarboxamide, N-[2-(3-hydroxy-1-azetidinyl)ethyl]-
CAS No:88017-09-8
MF:C10H19N3O3
MW:229.276162385941
CID:648374
PubChem ID:54450366

4-Morpholinecarboxamide, N-[2-(3-hydroxy-1-azetidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinecarboxamide, N-[2-(3-hydroxy-1-azetidinyl)ethyl]-
    • N-[2-(3-hydroxyazetidin-1-yl)ethyl]morpholine-4-carboxamide
    • SCHEMBL10750727
    • DTXSID40711426
    • N-(2-(3-Hydroxyazetidin-1-yl)ethyl)morpholine-4-carboxamide
    • 88017-09-8
    • Inchi: InChI=1S/C10H19N3O3/c14-9-7-12(8-9)2-1-11-10(15)13-3-5-16-6-4-13/h9,14H,1-8H2,(H,11,15)
    • InChI Key: WUNLKBAZERTBIU-UHFFFAOYSA-N
    • SMILES: C1COCCN1C(=O)NCCN2CC(C2)O

Computed Properties

  • Exact Mass: 229.14264148g/mol
  • Monoisotopic Mass: 229.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65Ų
  • XLogP3: -1.6

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